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Compound of Interest

Compound Name: Dibenzyl oxalate

Cat. No.: B1582983 Get Quote

An In-depth Technical Guide to the Safety Data for Dibenzyl Oxalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for dibenzyl
oxalate (CAS No. 621-06-7), compiled from publicly available Safety Data Sheets (SDS). The

information is intended to assist researchers, scientists, and drug development professionals in

the safe handling, storage, and use of this compound.

Quantitative Safety Data
The following tables summarize the key quantitative data for dibenzyl oxalate, providing a

clear comparison of its physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₆H₁₄O₄ [1]

Molecular Weight 270.28 g/mol [1][2]

Appearance White flaked crystalline solid [3][4]

Melting Point 80-82 °C [1][5][6]

Boiling Point 235 °C @ 14 mmHg [5][6]

Density 1.2 ± 0.1 g/cm³ [1]

Flash Point 171 °C (339.8 °F) [3][4]

Autoignition Temperature No data available [7]

Table 2: Toxicological Information
Hazard
Classification

Category Target Organs Source

Skin

Corrosion/Irritation
Category 2 - [7]

Serious Eye

Damage/Eye Irritation
Category 2 - [7]

Specific target organ

toxicity (single

exposure)

Category 3 Respiratory system [7]

Note: No quantitative toxicity data such as LD50 or LC50 values were available in the searched

documents.

Table 3: Exposure Controls and Personal Protection
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Parameter Recommendation Source

Engineering Controls

Ensure adequate ventilation.

Emergency eye wash

fountains and safety showers

should be close to the

workstation.

[7]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[7]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[7]

Respiratory Protection

Follow the OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

[7]

Experimental Protocols for Safety Assessment
While specific experimental protocols for dibenzyl oxalate were not detailed in the reviewed

Safety Data Sheets, the hazard classifications provided are based on standardized testing

methodologies, such as those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines provide a framework for the evaluation of chemical

safety.
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Skin Irritation/Corrosion (Based on OECD Guideline 439)
The in vitro skin irritation test using reconstructed human epidermis (RhE) is a common

method. The protocol generally involves the following steps:

Tissue Preparation: Reconstructed human epidermis tissue cultures are equilibrated under

controlled conditions.

Application of Test Substance: A small amount of dibenzyl oxalate is applied topically to the

surface of the tissue.

Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes).

Viability Assessment: After incubation, the tissue is rinsed and cell viability is determined

using a quantitative method, such as the MTT assay. A reduction in cell viability below a

certain threshold (e.g., 50%) indicates that the substance is an irritant.

Serious Eye Damage/Eye Irritation (Based on OECD
Guideline 492)
The Reconstructed human Cornea-like Epithelium (RhCE) test method is a validated in vitro

method for identifying chemicals that can cause serious eye damage or irritation. The general

procedure is as follows:

Tissue Culture: RhCE tissues are cultured to form a multi-layered epithelium.

Exposure: The test chemical is applied to the corneal surface for a defined period.

Endpoint Measurement: Tissue viability is assessed, typically using the MTT assay. The level

of cytotoxicity is used to classify the irritation potential of the substance.

Flash Point Determination
The flash point of a solid like dibenzyl oxalate can be determined using a closed-cup or open-

cup method. The general principle involves:

Sample Preparation: A specified amount of the solid is placed in the test cup.
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Heating: The sample is heated at a slow, constant rate.

Ignition Source Application: An ignition source (e.g., a small flame) is passed over the cup at

regular temperature intervals.

Observation: The flash point is the lowest temperature at which the vapors above the

substance ignite momentarily upon application of the ignition source.

Visualizations
The following diagrams illustrate key logical workflows and relationships relevant to the safety

data of dibenzyl oxalate.
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Dibenzyl Oxalate Spill Occurs

Assess the Spill
- Size

- Location

Evacuate Immediate Area
(if necessary)

Large or in a poorly
ventilated area

Don Personal Protective Equipment (PPE)
- Gloves

- Goggles
- Respirator (if dusty)

Small and manageable

Contain the Spill
- Use inert absorbent material

Collect Spilled Material
- Sweep or shovel into a suitable container

Decontaminate the Area
- Wash with soap and water

Dispose of Waste
- Follow local regulations

Spill Response Complete

Click to download full resolution via product page

Dibenzyl Oxalate Spill Response Workflow
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Chemical Substance
(Dibenzyl Oxalate)

Hazard Identification
(Based on experimental data)

Skin Irritation Data Eye Irritation Data STOT-SE Data
(Respiratory Irritation)

Classify Skin Hazard Classify Eye Hazard Classify STOT-SE Hazard

GHS Category 2:
Skin Irritant

GHS Category 2:
Eye Irritant

GHS Category 3:
Respiratory Irritant

Safety Data Sheet (SDS)
- Hazard Statements

- Precautionary Statements

Click to download full resolution via product page

GHS Hazard Classification Logic for Dibenzyl Oxalate

Handling and Storage Recommendations
Based on the available safety data, the following procedures are recommended for handling

and storing dibenzyl oxalate:

Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly

after handling.[7]
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Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.[7]

First-Aid Measures
In case of exposure to dibenzyl oxalate, the following first-aid measures should be taken:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[7]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[7]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors. Hazardous combustion products include carbon monoxide (CO) and carbon dioxide

(CO2).[7]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). Users should always consult the most current SDS for

dibenzyl oxalate from their supplier before handling the material. The information provided

here is based on publicly available data and may not be exhaustive. No warranty, expressed or

implied, is made.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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